N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C19H19ClN4O2S
• Molecular Weight: 402.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19ClN4O2S/c1-24-17(11-13-3-9-16(26-2)10-4-13)22-23-19(24)27-12-18(25)21-15-7-5-14(20)6-8-15/h3-10H,11-12H2,1-2H3,(H,21,25)
• InChI Key: OKRVYSNDQOVSMY-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)CC3=CC=C(C=C3)OC

Description

N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as CM-272, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of a protein called heat shock protein 90 (HSP90), which is involved in the regulation of various cellular processes, including cell growth and survival. Inhibition of HSP90 activity leads to the accumulation of misfolded proteins, which ultimately leads to cell death.
Biochemical and Physiological Effects
N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound induces apoptosis (programmed cell death) in cancer cells, inhibits cell proliferation, and inhibits the formation of new blood vessels (angiogenesis) that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its potent anti-tumor activity. This makes it an ideal compound for studying the mechanisms of cancer cell growth and survival. However, one limitation of using N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its potential toxicity. Further studies are needed to determine the safe and effective dose of this compound.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential application is in the development of new drugs for the treatment of cancer. Further studies are needed to determine the efficacy and safety of this compound in animal models and clinical trials. Another potential application is in the development of new diagnostic tools for cancer. Studies have shown that HSP90 is overexpressed in various types of cancer, and N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide could potentially be used as a diagnostic tool to detect HSP90 expression in cancer cells.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-chlorophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride. This intermediate is then reacted with 5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol to form N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide.

Scientific Research Applications

N-(4-chlorophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential use in the treatment of cancer. Studies have shown that this compound has potent anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer cells.